Cas no 262860-04-8 (Benzothiazole,5-(ethenylthio)-2-methyl-)

• Product Name: Benzothiazole,5-(ethenylthio)-2-methyl-
• CAS No: 262860-04-8
• MF: C₁₀H₉NS₂
• MW: 207.31515955925
• CID: 247527
• Update Time: 2024-01-26

Benzothiazole,5-(ethenylthio)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,5-(ethenylthio)-2-methyl-
• Benzothiazole, 5-(ethenylthio)-2-methyl- (9CI)
• Benzothiazole, 5-(ethenylthio)-2-methyl-

• Inchi： 1S/C10H9NS2/c1-3-12-8-4-5-10-9(6-8)11-7(2)13-10/h3-6H,1H2,2H3
• InChI Key： MPPUSQZFIRTRGL-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(SC=C)C=C2N=C1C

Computed Properties

• Exact Mass: 207.01777
• Monoisotopic Mass: 207.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 330.5±24.0 °C(Predicted)
• PSA: 12.89
• pka: 1.21±0.10(Predicted)